Cas no 1346691-45-9 ((5-(4-(Trifluoromethyl)phenyl)pyridin-3-yl)methanamine)

(5-(4-(Trifluoromethyl)phenyl)pyridin-3-yl)methanamine structure
1346691-45-9 structure
Product Name:(5-(4-(Trifluoromethyl)phenyl)pyridin-3-yl)methanamine
CAS No:1346691-45-9
MF:C13H11F3N2
MW:252.235053300858
MDL:MFCD19688880
CID:1034689
PubChem ID:71301574
Update Time:2025-04-20

(5-(4-(Trifluoromethyl)phenyl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-(4-(Trifluoromethyl)phenyl)pyridin-3-yl)methanamine
    • (5-(4-(Trifluoromethyl)phenyl)pyridin-3-yl)methamine
    • [5-[4-(trifluoromethyl)phenyl]pyridin-3-yl]methanamine
    • DTXSID00744391
    • A1-14881
    • DB-223151
    • LQVUIQZEKXHJNN-UHFFFAOYSA-N
    • 1-{5-[4-(Trifluoromethyl)phenyl]pyridin-3-yl}methanamine
    • C-[5-(4-trifluoromethyl-phenyl)-pyridin-3-yl]-methylamine
    • SCHEMBL16894176
    • {5-[4-(TRIFLUOROMETHYL)PHENYL]PYRIDIN-3-YL}METHANAMINE
    • 1346691-45-9
    • MDL: MFCD19688880
    • Inchi: 1S/C13H11F3N2/c14-13(15,16)12-3-1-10(2-4-12)11-5-9(6-17)7-18-8-11/h1-5,7-8H,6,17H2
    • InChI Key: LQVUIQZEKXHJNN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=NC=C(CN)C=1)(F)F

Computed Properties

  • Exact Mass: 252.08743285g/mol
  • Monoisotopic Mass: 252.08743285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų

(5-(4-(Trifluoromethyl)phenyl)pyridin-3-yl)methanamine Pricemore >>

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